Cas no 2034481-95-1 (1-{3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one)

• Product Name: 1-{3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one
• CAS No: 2034481-95-1
• MF: C₁₅H₁₇N₃O₂S
• MW: 303.379381895065
• CID: 5352100
• Update Time: 2025-11-01

1-{3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone
• 1-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]-2-thiophen-2-ylethanone
• 1-{3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one

• Inchi： 1S/C15H17N3O2S/c1-11-4-5-14(17-16-11)20-12-6-7-18(10-12)15(19)9-13-3-2-8-21-13/h2-5,8,12H,6-7,9-10H2,1H3
• InChI Key： WJPDZWHSJUZYKS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(N1CCC(C1)OC1=CC=C(C)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 1.6
• Topological Polar Surface Area: 83.6

Additional information on 1-{3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one

Introduction to 1-{3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one (CAS No. 2034481-95-1)

1-{3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one (CAS No. 2034481-95-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 1-{3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one is notable for its combination of a pyridazine ring, a pyrrolidine ring, and a thiophene moiety. The presence of these functional groups contributes to the compound's diverse pharmacological properties. The pyridazine ring, known for its electron-withdrawing nature, enhances the compound's stability and reactivity. The pyrrolidine ring, on the other hand, provides flexibility and conformational diversity, which are crucial for binding to specific protein targets. The thiophene moiety adds aromaticity and hydrophobicity, further enhancing the compound's biological activity.

The synthesis of 1-{3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one involves several steps that require precise control over reaction conditions. One common approach is to start with the formation of the pyrrolidine ring through a ring-closing metathesis reaction. The thiophene moiety can be introduced via a coupling reaction with an appropriate thiophene derivative. Finally, the pyridazine ring is attached through a substitution reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound in larger quantities for further research and development.

In terms of biological activity, 1-{3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one has demonstrated significant potential as a therapeutic agent. Studies have shown that it exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

One of the most exciting areas of research involving 1-{3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one is its potential as an anticancer agent. Preclinical studies have shown that it can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it has been effective against various types of cancer cells, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

Beyond its therapeutic applications, 1-{3-(6-methylpyridazin-3-yloxypyrrolidin)-1-y}-2-(thiophen)-2-y}ethanone has also been studied for its potential use as a research tool in understanding the molecular mechanisms underlying various diseases. Its ability to selectively bind to specific protein targets makes it a valuable probe for investigating protein-protein interactions and signaling pathways. This can provide valuable insights into disease mechanisms and help identify new therapeutic targets.

The safety profile of 1-{3-(6-methylpyridazin)-3-yloxypyrrolidin)-1-y}-2-(thiophen)-2-y}ethanone is another important aspect that has been extensively studied. Preclinical toxicity studies have shown that it has a favorable safety profile with minimal side effects at therapeutic doses. However, further clinical trials are needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-{3-(6-methylpyridazin)-3-yloxypyrrolidin)-1-y}-2-(thiophen)-2-y}ethanone (CAS No. 2034481-95-1) is a promising compound with diverse pharmacological properties and potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various diseases.